Cas no 1249293-72-8 (2-(3,3-dimethylmorpholin-4-yl)pyrimidin-5-amine)

• Product Name: 2-(3,3-dimethylmorpholin-4-yl)pyrimidin-5-amine
• CAS No: 1249293-72-8
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 4581146
• Update Time: 2025-05-23

2-(3,3-dimethylmorpholin-4-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylmorpholin-4-yl)pyrimidin-5-amine

• Inchi： 1S/C10H16N4O/c1-10(2)7-15-4-3-14(10)9-12-5-8(11)6-13-9/h5-6H,3-4,7,11H2,1-2H3
• InChI Key： WCMXOVNGFZGJJL-UHFFFAOYSA-N
• SMILES： C1(N2CCOCC2(C)C)=NC=C(N)C=N1

Additional information on 2-(3,3-dimethylmorpholin-4-yl)pyrimidin-5-amine

Introduction to 2-(3,3-Dimethylmorpholin-4-yl)Pyrimidin-5-Amine (CAS No. 1249293-72-8)

2-(3,3-Dimethylmorpholin-4-yl)Pyrimidin-5-Amine is a compound with the CAS registry number 1249293-72-8, representing a unique structure that combines a pyrimidine ring system with a dimethylmorpholine substituent. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and material science. The molecule's structure is characterized by a pyrimidine core, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 3, with a dimethylmorpholine group attached at position 5. This combination of structural elements contributes to its distinctive chemical properties and reactivity.

The synthesis of 1249293-72-8 involves multi-step organic reactions, often employing techniques such as nucleophilic substitution, condensation, and cyclization. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, reducing production costs and enhancing purity. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most promising applications of 2-(3,3-Dimethylmorpholin-4-yl)Pyrimidin-5-Amine lies in its potential as a lead compound in drug development. Pyrimidine derivatives are known for their biological activity, particularly in targeting enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Studies have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further exploration in preclinical trials.

In addition to its pharmacological applications, 1249293-72-8 has been investigated for its role in materials science. The pyrimidine moiety contributes to the molecule's ability to form supramolecular assemblies, which can be utilized in the development of new materials with tailored properties. Recent research has focused on its use in self-assembled monolayers and coordination polymers, highlighting its versatility across multiple disciplines.

The chemical stability of 1-(3,3-Dimethylmorpholin-4-YL)Pyrimidin-5-Amine is another area of interest. Under standard conditions, the compound demonstrates good stability, although it may undergo degradation under extreme pH or thermal conditions. Understanding its stability profile is crucial for determining its suitability in various industrial and therapeutic contexts.

From an environmental perspective, the ecological impact of 1249293-72-8 has been minimally studied. However, preliminary assessments suggest that it does not pose significant risks to aquatic life under normal usage conditions. Further research is required to fully evaluate its environmental fate and toxicity profile.

In conclusion, 1-(3,3-Dimethylmorpholin-YL)Pyrimidin-Amine (CAS No. 1249293-) represents a versatile compound with potential applications across multiple fields. Its unique structure and chemical properties make it an intriguing subject for ongoing research efforts aimed at unlocking its full potential.